5-(Oxan-4-yl)-1,2-oxazol-4-amine;hydrochloride
Overview
Description
5-(Oxan-4-yl)-1,2-oxazol-4-amine;hydrochloride is a chemical compound with potential applications in scientific research. This compound is synthesized through a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments are important to understand. Additionally, exploring future directions for research with this compound can lead to further discoveries and advancements in the scientific field.
Scientific Research Applications
Synthesis and Characterization
Research on compounds similar to 5-(Oxan-4-yl)-1,2-oxazol-4-amine hydrochloride has focused on the synthesis and characterization of novel heterocyclic compounds. For instance, the synthesis, structure determination, and evaluation of antibacterial activity of novel heterocyclic compounds containing oxazole fragments have been explored. These compounds have shown promising antibacterial activity against various bacterial strains, highlighting their potential in antimicrobial applications (Mehta, 2016).
Photophysical and Nonlinear Optical Properties
Another area of research involves investigating the photophysical and nonlinear optical properties of oxazole derivatives. Studies have been conducted on novel compounds with substituted oxazole rings to understand their third-order nonlinear optical properties. These compounds have demonstrated significant optical limiting behavior, making them potential candidates for optical applications (Murthy et al., 2013).
Neuropharmacological Evaluation
Oxazole derivatives have also been evaluated for their neuropharmacological potential. For example, a series of oxazole derivatives were synthesized and assessed for antidepressant and anti-anxiety activities, showing moderate to significant effects. This research suggests the potential therapeutic applications of these compounds in treating neurological disorders (Kumar, 2013).
Safety and Hazards
The compound “5-(Oxan-4-yl)-1,2-oxazol-3-amine” has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
5-(oxan-4-yl)-1,2-oxazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.ClH/c9-7-5-10-12-8(7)6-1-3-11-4-2-6;/h5-6H,1-4,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHMDDUSQFCHJEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=C(C=NO2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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